Cas no 1260536-49-9 (7-Methylpyrrolo[2,3-b]pyridine-3-boronic acid)

• Product Name: 7-Methylpyrrolo[2,3-b]pyridine-3-boronic acid
• CAS No: 1260536-49-9
• MF: C₈H₉BN₂O₂
• MW: 175.980261564255
• CID: 4565421
• PubChem ID: 67501313
• Update Time: 2025-10-29

7-Methylpyrrolo[2,3-b]pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 7-METHYLPYRROLO[2,3-B]PYRIDINE-3-BORONIC ACID
• Boronic acid, B-(1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl)-
• {1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid
• (1-methylpyrrolo[2,3-b]pyridin-5-yl)boronic acid
• MFCD22394534
• (1-Methyl-1H-pyrrolo[2,3-b]pyridin-5-yl)boronicacid
• (1-Methyl-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid
• 1-METHYLPYRROLO[2,3-B]PYRIDIN-5-YLBORONIC ACID
• SCHEMBL2694345
• AT15176
• DB-197731
• 1-METHYL-7-AZAINDOLE-5-BORONIC ACID
• 1260536-49-9
• BS-30434
• Z1504687473
• EN300-7410567
• B-(1-methyl-1h-pyrrolo[2,3-b]pyridin-5-yl)boronic acid
• {1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}boronic acid
• 7-Methylpyrrolo[2,3-b]pyridine-3-boronic acid

• Inchi： 1S/C8H9BN2O2/c1-11-3-2-6-4-7(9(12)13)5-10-8(6)11/h2-5,12-13H,1H3
• InChI Key： DTLXTFZIXQWPCL-UHFFFAOYSA-N
• SMILES： B(C1=CN=C2N(C)C=CC2=C1)(O)O

Computed Properties

• Exact Mass: 176.0757077g/mol
• Monoisotopic Mass: 176.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 7-Methylpyrrolo[2,3-b]pyridine-3-boronic acid

Exploring the Versatility of 7-Methylpyrrolo[2,3-b]pyridine-3-boronic acid (CAS No. 1260536-49-9) in Modern Organic Synthesis

In the realm of organic chemistry, 7-Methylpyrrolo[2,3-b]pyridine-3-boronic acid (CAS No. 1260536-49-9) has emerged as a pivotal building block for the synthesis of complex heterocyclic compounds. This boronic acid derivative, characterized by its pyrrolopyridine core, is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and materials science. Researchers and pharmaceutical developers are increasingly focusing on its applications due to its high reactivity and compatibility with diverse reaction conditions.

The 7-Methylpyrrolo[2,3-b]pyridine scaffold is particularly noteworthy for its presence in bioactive molecules, making it a hotspot for medicinal chemistry applications. With the rise of targeted drug design and small-molecule therapeutics, this compound has garnered attention for its potential in developing kinase inhibitors and other pharmacologically active agents. Its boronic acid functional group further enhances its utility in bioconjugation and proteolysis-targeting chimera (PROTAC) technologies, which are revolutionizing drug development.

From an industrial perspective, CAS No. 1260536-49-9 is valued for its role in high-throughput screening and combinatorial chemistry. Its stability under ambient conditions and solubility in common organic solvents make it a preferred choice for automated synthesis platforms. Recent trends in green chemistry have also highlighted its potential in catalytic transformations, minimizing waste and improving atom economy.

Beyond pharmaceuticals, 7-Methylpyrrolo[2,3-b]pyridine-3-boronic acid is explored in agrochemical research and material science. Its ability to form stable covalent bonds with organic and inorganic substrates opens doors for designing advanced functional materials, such as organic semiconductors and metal-organic frameworks (MOFs). These applications align with the growing demand for sustainable technologies and renewable energy solutions.

In summary, 7-Methylpyrrolo[2,3-b]pyridine-3-boronic acid (CAS No. 1260536-49-9) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug discovery to smart materials—underscore its significance in contemporary scientific research. As the fields of precision medicine and nanotechnology advance, this compound is poised to play an even greater role in shaping future breakthroughs.